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Compound of Interest

Compound Name: (-)-Praeruptorin B

Cat. No.: B8099874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Praeruptorin B, a natural coumarin compound, has garnered significant interest within the

scientific community for its diverse pharmacological activities. This technical guide provides a

comprehensive overview of its chemical properties, biological effects, and mechanisms of

action, with a focus on quantitative data and detailed experimental methodologies.

Chemical Properties[1][2]

Property Value

CAS Number 4970-26-7

Molecular Formula C₂₄H₂₆O₇

Molecular Weight 426.465 g/mol

Synonyms (-)-Anomalin

Purity Typically >95% (HPLC)

Appearance Powder
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(-)-Praeruptorin B exhibits a range of biological activities, including anti-inflammatory,

cytotoxic, and metabolic regulatory effects. The following tables summarize the key quantitative

data associated with these activities.

Table 1: Anti-inflammatory and Cytotoxic Activity

Activity
Cell
Line/Organi
sm

Assay Endpoint Result Reference

Anti-

inflammatory

Rat

Hepatocytes

Nitric Oxide

(NO)

Production

Inhibition

IC₅₀ 9.07 µM [3]

Cytotoxicity

Artemia

salina (Brine

Shrimp)

Brine Shrimp

Lethality

Assay

LC₅₀ 34.5 µg/mL [4]

Table 2: Antimicrobial Activity

While specific data for (-)-Praeruptorin B is limited, a related compound, Praeruptorin A, has

shown antimicrobial effects.

Compound
Microorgani
sm

Assay Endpoint Result Reference

Praeruptorin

A

Streptococcu

s agalactiae
Microdilution MIC 100 µg/mL [4]

Mechanisms of Action and Signaling Pathways
(-)-Praeruptorin B exerts its biological effects through the modulation of specific signaling

pathways. A key mechanism is the inhibition of Sterol Regulatory Element-Binding Proteins

(SREBPs) and the suppression of inflammatory responses via the AKT/NF-κB pathway.

Inhibition of SREBPs via the PI3K/AKT/mTOR Pathway
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(-)-Praeruptorin B has been shown to inhibit the activity of SREBPs, which are master

regulators of lipid homeostasis. This inhibition is mediated through the PI3K/AKT/mTOR

signaling pathway. By suppressing this pathway, (-)-Praeruptorin B decreases the expression

of SREBPs and their target genes involved in cholesterol and fatty acid biosynthesis.[5][6]
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Caption: Inhibition of the SREBP signaling pathway by (-)-Praeruptorin B.

Anti-inflammatory Effects via AKT/NF-κB Pathway
The anti-inflammatory properties of praeruptorins are linked to the inhibition of the NF-κB

signaling pathway. While the direct action of (-)-Praeruptorin B is still under investigation,

related compounds have been shown to suppress the activation of NF-κB, a key transcription
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factor for pro-inflammatory genes. This is often mediated through the modulation of the

upstream AKT pathway.
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Seed HeLa cells in
96-well plates

Treat with varying
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Incubate for
24-72 hours Add MTT reagent Incubate for 4 hours Solubilize formazan

crystals (DMSO)
Measure absorbance

at 570 nm

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8099874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seed RAW 264.7 cells
in 24-well plates

Pre-treat with
(-)-Praeruptorin B

Stimulate with LPS
(1 µg/mL) Incubate for 24 hours Collect supernatant Mix with Griess

reagent
Measure absorbance

at 540 nm

Cell Treatment & Lysis

Electrophoresis & Transfer

Immunodetection

Treat HepG2 cells with
(-)-Praeruptorin B

Lyse cells and extract
proteins

SDS-PAGE

Transfer to PVDF
membrane

Blocking

Primary antibody
(anti-SREBP-1)

Secondary antibody
(HRP-conjugated)

Chemiluminescent
detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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